Cas no 859659-49-7 ((2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)
(2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
- 3(2H)-Benzofuranone, 7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylene]-
- (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
-
- Inchi: 1S/C22H22O7/c1-12(23)11-28-16-7-6-15-20(24)17(29-21(15)13(16)2)8-14-9-18(25-3)22(27-5)19(10-14)26-4/h6-10H,11H2,1-5H3
- InChI Key: SAUGYWKQUYESGP-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C(OC)=C1
(2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-2384-2μmol |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-5μmol |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-10μmol |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-20μmol |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-1mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-2mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-3mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-4mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-5mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-2384-10mg |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-[(3,4,5-trimethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one |
859659-49-7 | 10mg |
$79.0 | 2023-09-11 |
(2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
Introduction to (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 859659-49-7)
(2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 859659-49-7, belongs to the benzofuran class of molecules, which are known for their diverse pharmacological properties. The presence of multiple functional groups, including a 3,4,5-trimethoxyphenyl moiety and an α,β-unsaturated carbonyl group, makes this compound a promising candidate for further investigation in drug discovery and development.
The structural framework of this molecule incorporates several key features that contribute to its potential biological relevance. The benzofuran core provides a stable aromatic system, while the 7-methyl substituent and the 6-(2-oxopropoxy) group introduce additional complexity and reactivity. The 3,4,5-trimethoxyphenyl ring is particularly noteworthy due to its ability to engage in various non-covalent interactions with biological targets, such as proteins and nucleic acids. These interactions are often critical for the binding affinity and specificity of pharmacological agents.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific arrangement of functional groups in (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one suggests that it may exhibit multiple biological activities simultaneously. This multitarget engagement could be particularly advantageous in developing treatments for complex diseases that involve multiple pathological pathways.
The synthesis of this compound involves a series of sophisticated organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the 6-(2-oxopropoxy) group requires precise control over reaction conditions to ensure high yield and purity. Additionally, the installation of the 3,4,5-trimethoxyphenyl moiety necessitates careful selection of protecting groups and coupling strategies to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced chemical techniques in the development of novel pharmaceuticals.
Evidence from recent studies indicates that benzofuran derivatives can modulate various biological processes by interacting with key enzymes and receptors. For instance, some benzofuran compounds have been shown to inhibit cyclooxygenase (COX) enzymes, which are involved in inflammation and pain signaling. Others have demonstrated activity against kinases and other enzymes implicated in cancer progression. The presence of both an α,β-unsaturated carbonyl group and a phenolic moiety in (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one suggests that it may have similar inhibitory effects on these targets.
The potential therapeutic applications of this compound are further supported by computational studies that predict its binding affinity to various biological targets. Molecular docking simulations have shown that it can interact with proteins such as COX enzymes and certain kinases with high specificity. These predictions provide a strong rationale for conducting experimental validation studies to confirm its biological activity. Furthermore, the compound's structural features make it amenable to further derivatization, allowing for optimization of its pharmacokinetic properties.
The development of new drugs often involves a multidisciplinary approach that combines synthetic chemistry, computational modeling, and biological testing. (2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one exemplifies this integrated strategy by leveraging advances in each of these areas. Its synthesis demonstrates the capabilities of modern organic chemistry techniques, while its predicted biological activity highlights the power of computational methods in drug discovery. Finally, experimental validation will be crucial for determining its true therapeutic potential.
In conclusion,(((((((((((((((())))))))))))CAS No. 859659-49-7\*\*\*\*\*\*\*\*\*,) is a structurally complex benzofuran derivative with significant potential for further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new biological activities associated with benzofuran compounds,this molecule is likely to play an important role in future drug development efforts.
859659-49-7 ((2Z)-7-methyl-6-(2-oxopropoxy)-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)